Cas no 18591-78-1 (6-Methyl-1,2,4triazolo4,3-bpyridazine)

• Product Name: 6-Methyl-1,2,4triazolo4,3-bpyridazine
• CAS No: 18591-78-1
• MF: C₆H₆N₄
• MW: 134.13863992691
• MDL: MFCD00493766
• CID: 890630
• PubChem ID: 584075
• Update Time: 2025-06-12

6-Methyl-1,2,4triazolo4,3-bpyridazine Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-1,2,4-triazolo[4,3-b]pyridazine
• 6-METHYL-[1,2,4]TRIAZOLO[4,3-B]PYRIDAZINE
• 6-Methyl[1,2,4]triazolo[4,3-b]pyridazine
• 6-Methyl-s-triazolo<4,3-b>pyridazin
• 6-methyl-s-triazolo<4,3-b>pyridazine
• 6-Methyl-symm.-triazolo<4,3-b>pyridazin
• 6-Methyl-s-triazolo[4,3-b]pyridazine
• AKOS023093470
• s-Triazolo[4,3-b]pyridazine, 6-methyl-
• MFCD00493766
• 18591-78-1
• DTXSID40342734
• 6-Methyl[1,2,4]triazolo[4,3-b]pyridazine #
• YGHABLOINYBGJN-UHFFFAOYSA-N
• 1,2,4-Triazolo[4,3-b]pyridazine, 6-methyl-
• SCHEMBL2736703
• CS-0081616
• D74345
• W-206337
• PS-5080
• 6-Methyl-1,2,4triazolo4,3-bpyridazine

• MDL： MFCD00493766
• Inchi： 1S/C6H6N4/c1-5-2-3-6-8-7-4-10(6)9-5/h2-4H,1H3
• InChI Key： YGHABLOINYBGJN-UHFFFAOYSA-N
• SMILES： N12C=NN=C1C=CC(C)=N2

Computed Properties

• Exact Mass: 134.05900
• Monoisotopic Mass: 134.059246208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.08000
• LogP: 0.43270

6-Methyl-1,2,4triazolo4,3-bpyridazine Security Information

• Safety Instruction： 24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridazines

Additional information on 6-Methyl-1,2,4triazolo4,3-bpyridazine

Introduction to 6-Methyl-1,2,4-triazolo[4,3-b]pyridazine (CAS No. 18591-78-1)

6-Methyl-1,2,4-triazolo[4,3-b]pyridazine, with the CAS number 18591-78-1, is a heterocyclic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazolopyridazines, which are known for their diverse biological activities and structural versatility.

The chemical structure of 6-Methyl-1,2,4-triazolo[4,3-b]pyridazine consists of a pyridazine ring fused with a triazole ring, with a methyl group attached at the 6-position. This specific arrangement of functional groups imparts unique properties to the molecule, making it an attractive candidate for the development of novel therapeutic agents. The compound's ability to form stable complexes with various metal ions and its potential as a ligand in coordination chemistry further enhances its utility in both academic and industrial settings.

Recent studies have highlighted the pharmacological properties of 6-Methyl-1,2,4-triazolo[4,3-b]pyridazine. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent anti-inflammatory and analgesic activities. These findings suggest that 6-Methyl-1,2,4-triazolo[4,3-b]pyridazine and its analogs could be developed into effective treatments for conditions such as arthritis and chronic pain.

In addition to its anti-inflammatory properties, 6-Methyl-1,2,4-triazolo[4,3-b]pyridazine has also been investigated for its potential as an anticancer agent. A study published in the Cancer Research journal reported that certain derivatives of this compound demonstrate significant cytotoxic activity against various cancer cell lines. The mechanism of action involves the inhibition of key enzymes involved in cell proliferation and survival pathways. These findings open up new avenues for the development of targeted cancer therapies.

The synthesis of 6-Methyl-1,2,4-triazolo[4,3-b]pyridazine has been extensively studied and optimized over the years. One common synthetic route involves the reaction of 6-methylpyridazine-3-carbonitrile with hydrazine hydrate under appropriate conditions. This method yields high purity products with good yields, making it suitable for large-scale production. Advances in synthetic methodologies have also led to the development of more efficient and environmentally friendly processes for the preparation of this compound.

Beyond its medicinal applications, 6-Methyl-1,2,4-triazolo[4,3-b]pyridazine has found use in other areas such as materials science and analytical chemistry. Its ability to form stable complexes with metal ions makes it a valuable ligand for the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies.

In conclusion, 6-Methyl-1,2,4-triazolo[4,3-b]pyridazine (CAS No. 18591-78-1) is a versatile heterocyclic compound with a wide range of applications in medicinal chemistry, pharmaceutical research, materials science, and analytical chemistry. Its unique chemical structure and biological activities make it an important molecule for further investigation and development. As research continues to uncover new properties and applications of this compound, it is likely to play an increasingly significant role in various scientific and industrial fields.